Cas no 63242-00-2 (9-Oxobicyclo3.3.1nonane-3-carboxylic Acid)

9-Oxobicyclo[3.3.1]nonane-3-carboxylic acid is a bicyclic keto-carboxylic acid with a rigid molecular framework, making it a valuable intermediate in organic synthesis. Its unique structure, featuring a fused cyclohexane and cyclobutane ring system with a ketone and carboxylic acid functional group, enables applications in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. The compound’s stability and reactivity profile allow for selective modifications, facilitating the construction of stereochemically defined scaffolds. Its compatibility with various reaction conditions, such as reductions and nucleophilic additions, enhances its utility in medicinal chemistry and materials science. This compound is particularly useful for researchers seeking structurally constrained building blocks for drug discovery and development.
9-Oxobicyclo3.3.1nonane-3-carboxylic Acid structure
63242-00-2 structure
Product Name:9-Oxobicyclo3.3.1nonane-3-carboxylic Acid
CAS No:63242-00-2
MF:C10H14O3
MW:182.216363430023
CID:1649156
PubChem ID:3258066
Update Time:2025-05-19

9-Oxobicyclo3.3.1nonane-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 9-oxobicyclo[3.3.1]nonane-3-carboxylic acid
    • 9-Oxo-bicyclo[3.3.1]nonane-3-carboxylic acid
    • bicyclo[3.3.1]nonane-3-carboxylic acid, 9-oxo-
    • AB01105629-04
    • AKOS016042990
    • DTXSID30390729
    • Z56974899
    • SCHEMBL3212637
    • AKOS000121930
    • AE-562/12222991
    • F1052-0128
    • 63242-00-2
    • Oprea1_441770
    • EN300-00132
    • MFCD08447209
    • DB-296949
    • HMS1783L03
    • 9-oxobicyclo[3.3.1]nonane-3-carboxylicacid
    • CS-0218103
    • G29996
    • NCGC00341546-01
    • Oprea1_621922
    • 9-Oxobicyclo3.3.1nonane-3-carboxylic Acid
    • MDL: MFCD08447209
    • Inchi: 1S/C10H14O3/c11-9-6-2-1-3-7(9)5-8(4-6)10(12)13/h6-8H,1-5H2,(H,12,13)
    • InChI Key: CVPZZAZDFKAPMM-UHFFFAOYSA-N
    • SMILES: O=C1C2CCCC1CC(C(=O)O)C2

Computed Properties

  • Exact Mass: 182.09432
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37

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Additional information on 9-Oxobicyclo3.3.1nonane-3-carboxylic Acid

9-Oxobicyclo[3.3.1]nonane-3-carboxylic Acid (CAS No. 63242-00-2): A Comprehensive Overview

9-Oxobicyclo[3.3.1]nonane-3-carboxylic Acid, identified by the CAS Registry Number 63242-00-2, is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic carboxylic acids, characterized by its rigid bicyclo[3.3.1]nonane framework and a ketone group at the 9-position. The presence of the carboxylic acid group at the 3-position introduces additional functional diversity, making it a versatile molecule for synthetic and applied research.

The structure of 9-Oxobicyclo[3.3.1]nonane-3-carboxylic Acid has been extensively studied, revealing its unique physical and chemical properties. Recent advancements in computational chemistry have allowed researchers to model its electronic structure and predict its reactivity under various conditions. These studies have highlighted its potential as a building block in organic synthesis, particularly in the construction of complex natural product analogs and drug-like molecules.

One of the most promising applications of this compound lies in the field of drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules with specific pharmacological properties. For instance, studies published in 2023 have demonstrated that derivatives of 9-Oxobicyclo[3.3.1]nonane-3-carboxylic Acid exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid bicyclic structure makes it an ideal candidate for use in polymer synthesis, where it can serve as a crosslinking agent or a structural component in high-performance materials. Recent research has focused on its ability to enhance the mechanical properties of biodegradable polymers, offering new possibilities for sustainable materials development.

The synthesis of 9-Oxobicyclo[3.3.1]nonane-3-carboxylic Acid has been optimized through various methodologies, including ring-closing metathesis and enzymatic catalysis. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process.

In conclusion, 9-Oxobicyclo[3.3.1]nonane-3-carboxylic Acid (CAS No. 63242-00-2) is a multifaceted compound with wide-ranging applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in these fields.

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